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Introduction

Interferon alfa-2c (IFNa-2c) is a pleiotropic cytokine belonging to the type | interferon family,
renowned for its potent antiviral, antiproliferative, and immunomodulatory activities. These
biological functions underpin its therapeutic application in a range of diseases, including viral
infections like chronic hepatitis C, and various malignancies such as hairy cell leukemia and
chronic myeloid leukemia.[1][2] This technical guide provides an in-depth exploration of the
core biological functions of IFNa-2c, detailing its mechanism of action, key biological effects,
and the experimental protocols used to characterize its activity.

Mechanism of Action: The Jak-STAT Signaling
Pathway

The biological effects of Interferon alfa-2c are mediated through its interaction with the type |
interferon receptor (IFNAR), a heterodimeric receptor composed of IFNAR1 and IFNAR2
subunits.[3] This binding event initiates a phosphorylation cascade known as the Janus kinase-
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signal transducer and activator of transcription (Jak-STAT) pathway, which is a primary
signaling mechanism for a wide array of cytokines.[4][5]

Upon ligand binding, the IFNAR subunits dimerize, bringing the associated Janus kinases,
Tyk2 and Jak1l, into close proximity.[3][6] This proximity facilitates their trans-phosphorylation
and activation. The activated kinases then phosphorylate specific tyrosine residues on the
intracellular domains of the IFNAR subunits, creating docking sites for the Signal Transducer
and Activator of Transcription (STAT) proteins, primarily STAT1 and STATZ2.[3][4]

The recruited STAT1 and STATZ2 are subsequently phosphorylated by the activated Jak
kinases. This phosphorylation event triggers the formation of a STAT1-STAT2 heterodimer,
which then dissociates from the receptor.[3] In the cytoplasm, this heterodimer associates with
Interferon Regulatory Factor 9 (IRF9), forming a heterotrimeric complex known as Interferon-
Stimulated Gene Factor 3 (ISGF3).[3]

The formation of the ISGF3 complex is the culminating step of the cytoplasmic signaling
cascade. This complex translocates to the nucleus, where it binds to specific DNA sequences
known as Interferon-Stimulated Response Elements (ISRES) located in the promoter regions of
a large number of target genes.[7][8] The binding of ISGF3 to ISRES initiates the transcription
of hundreds of Interferon-Stimulated Genes (ISGs), the protein products of which are the
ultimate effectors of the diverse biological activities of Interferon alfa-2c.[7][9][10]
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Caption: Interferon alfa-2c signaling via the Jak-STAT pathway.
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Core Biological Functions

The induction of ISGs by Interferon alfa-2c leads to three primary biological outcomes: antiviral,
antiproliferative, and immunomodulatory effects.

Antiviral Effects

The antiviral state induced by IFNa-2c is a cornerstone of its therapeutic action. The protein
products of ISGs combat viral infections through a multi-pronged approach that targets various
stages of the viral life cycle. Key antiviral ISGs include:

e Protein Kinase R (PKR): Once activated by double-stranded RNA (a common viral
replication intermediate), PKR phosphorylates the eukaryotic initiation factor 2 alpha (elF2a),
leading to a global inhibition of protein synthesis, thereby preventing viral replication.[11]

o 2'-5' Oligoadenylate Synthetase (OAS): Also activated by dsRNA, OAS synthesizes 2'-5'
linked oligoadenylates, which in turn activate RNase L. Activated RNase L degrades both
viral and cellular RNA, further inhibiting viral replication.[11]

e MX Proteins (e.g., MxA): These dynamin-like large GTPases can trap viral components,
such as nucleocapsids, and block their transport to the site of replication.

 |FIT Proteins (Interferon-induced proteins with tetratricopeptide repeats): This family of
proteins can directly bind to viral RNA and inhibit its translation.[7]

The culmination of these and other ISG-mediated actions is a potent inhibition of viral
replication and the establishment of an antiviral state in surrounding cells.

Antiproliferative Effects

Interferon alfa-2c exerts direct antiproliferative effects on both normal and malignant cells. This
activity is crucial for its use in oncology. The mechanisms underlying this effect are complex
and involve:

e Cell Cycle Arrest: IFNa-2c can induce the expression of cell cycle inhibitors, such as p21 and
p27, which can lead to cell cycle arrest, primarily at the GO/G1 phase.[12]
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 Induction of Apoptosis: IFNa-2c can promote programmed cell death (apoptosis) in tumor
cells by upregulating the expression of pro-apoptotic proteins like caspases and members of
the Bcl-2 family.[12]

e Modulation of Oncogene Expression: In some contexts, IFNa-2c has been shown to
downregulate the expression of key oncogenes, thereby inhibiting tumor growth.

Immunomodulatory Effects

Interferon alfa-2c plays a critical role in modulating both the innate and adaptive immune
systems to enhance the host's ability to combat pathogens and cancer. Key immunomodulatory
functions include:

o Enhancement of Natural Killer (NK) Cell Activity: IFNa-2c significantly boosts the cytotoxic
activity of NK cells, which are crucial for the early recognition and elimination of virally
infected and cancerous cells.[13]

e Modulation of T Cell Responses: IFNa-2c can influence the differentiation and function of T
lymphocytes. It promotes the development of Thl-type immune responses, which are critical
for cell-mediated immunity against intracellular pathogens and tumors. It also enhances the
expression of Major Histocompatibility Complex (MHC) class | molecules on the surface of
most cells, making them more visible to cytotoxic T lymphocytes.[14]

» Activation of Other Immune Cells: IFNa-2c can also activate other immune cells, such as
macrophages and dendritic cells, enhancing their antigen-presenting capabilities and
cytokine production.

Quantitative Data on Biological Activity

The biological activity of Interferon alfa-2c is quantified through various in vitro assays. The
following tables summarize representative quantitative data for its antiviral and antiproliferative
effects. It is important to note that much of the publicly available data is for Interferon alfa-2a
and -2b; however, the biological activities are generally comparable across the alpha-2
subtypes.

Table 1: Antiviral Activity of Interferon Alfa
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Virus/Replicon Cell Line Assay EC50 (lU/mL) Reference
Hepatitis C Virus Luciferase
_ Huh7 ~0.3 [6]
(HCV) Replicon Reporter
~10-fold
Hepatitis C Virus ) )
) Huh?7 RNA Reduction reduction at 25 [15]
(HCV) Replicon
IU/mL
Table 2: Antiproliferative Activity of Interferon Alfa
Cell Line Cancer Type Assay IC50 Reference
Growth inhibition
Burkitt's
Daudi Cell Proliferation at low [16]
Lymphoma ]
concentrations

Table 3: Clinical Efficacy of Interferon alfa-2 in Hematological Malignancies

Disease

Reference

Hairy Cell Leukemia

Treatment Regimen Response Rate
IFNa-2¢ (5 x 1075 69% (Complete and
IU/day) Partial Response)

[1]

Hairy Cell Leukemia

IFNa-2 (2 x 1076 U/m2  75% (Complete and

3x/week) Partial Response)

Chronic Myeloid
Leukemia (IFNy

resistant)

50% (Hematologic

IFNa-2c¢

Response)

Experimental Protocols

The characterization of the biological functions of Interferon alfa-2c relies on a suite of

standardized in vitro assays. Detailed methodologies for key experiments are provided below.
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Antiviral Activity: Cytopathic Effect (CPE) Inhibition
Assay

This assay measures the ability of IFNa-2c to protect cells from the cytopathic effects of a virus.

Principle: In the absence of interferon, a lytic virus will infect and kill a monolayer of susceptible
cells. Pre-treatment of the cells with interferon induces an antiviral state, protecting the cells
from virus-induced death. The extent of protection is proportional to the concentration of
interferon.

Detailed Methodology:

o Cell Seeding: Plate a susceptible cell line (e.g., A549 human lung carcinoma cells) in a 96-
well microtiter plate at a density that will form a confluent monolayer after 24 hours of
incubation.[1]

» Preparation of Interferon Dilutions: Prepare serial dilutions of the Interferon alfa-2c test
sample and a reference standard in cell culture medium.

« Interferon Treatment: Remove the growth medium from the cell plate and add the prepared
interferon dilutions to the respective wells. Include a "cell control” (medium only) and a "virus
control" (medium only at this stage). Incubate the plate for 18-24 hours at 37°C to allow for
the induction of the antiviral state.[17]

« Virus Infection: Dilute a challenge virus (e.g., Encephalomyocarditis virus - EMCV) to a
concentration that causes 100% cell death in the virus control wells within 48-72 hours. Add
the diluted virus to all wells except the cell control wells.[17]

¢ Incubation: Incubate the plate at 37°C until the virus control wells show complete cytopathic
effect.

o Quantification of Cell Viability:

o Crystal Violet Staining: Gently wash the plate to remove dead cells. Stain the remaining
viable cells with a crystal violet solution. After washing and drying, the retained dye is
solubilized, and the absorbance is read on a microplate reader.[17]
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o Tetrazolium Salt-Based Assays (e.g., MTT, XTT): Add the tetrazolium salt solution to the
wells. Metabolically active (viable) cells will reduce the salt to a colored formazan product,
which can be quantified by measuring the absorbance.[18][19]

o Data Analysis: The interferon concentration that protects 50% of the cells from the viral
cytopathic effect (the 50% endpoint) is determined by plotting the absorbance against the
interferon concentration and is expressed in International Units per milliliter (IU/mL) relative
to the reference standard.
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Caption: Experimental workflow for the Cytopathic Effect (CPE) inhibition assay.
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Antiproliferative Activity: MTT/XTT Cell Proliferation
Assay

This assay quantifies the ability of IFNa-2c to inhibit the proliferation of cancer cell lines.

Principle: The assay is based on the reduction of a yellow tetrazolium salt (MTT or XTT) to a
purple (MTT) or orange (XTT) formazan product by metabolically active cells. The amount of
formazan produced is directly proportional to the number of viable cells.

Detailed Methodology:

o Cell Seeding: Plate a cancer cell line of interest (e.g., Daudi Burkitt's lymphoma cells) in a
96-well plate at a low density that allows for logarithmic growth over the course of the
experiment.[20]

¢ Interferon Treatment: Add serial dilutions of Interferon alfa-2c to the wells. Include a "no
treatment" control.

¢ Incubation: Incubate the plate for a period that allows for several cell doublings in the control
wells (typically 48-96 hours).

¢ Addition of Tetrazolium Salt: Add the MTT or XTT reagent to each well and incubate for a
further 2-4 hours.[18][21]

¢ Solubilization (for MTT): If using MTT, add a solubilization solution (e.g., acidified
isopropanol) to dissolve the formazan crystals. This step is not required for XTT, as its
formazan product is water-soluble.[18]

o Absorbance Reading: Measure the absorbance of the colored formazan product using a
microplate reader at the appropriate wavelength.

» Data Analysis: The concentration of IFNa-2c that inhibits cell proliferation by 50% (IC50) is
calculated by plotting the percentage of cell viability (relative to the untreated control) against
the interferon concentration.
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Immunomodulatory Effects: Natural Killer (NK) Cell
Cytotoxicity Assay

This assay measures the ability of IFNa-2c to enhance the cytotoxic activity of NK cells against
target cancer cells.

Principle: Effector NK cells are co-cultured with target cancer cells that have been labeled with
a fluorescent dye (e.g., Calcein-AM). When the NK cells lyse the target cells, the dye is
released into the supernatant, and the increase in fluorescence can be measured.

Detailed Methodology:

« Isolation of Effector Cells: Isolate peripheral blood mononuclear cells (PBMCs) from a
healthy donor, which contain NK cells. For enhanced activity, NK cells can be further purified
and/or stimulated with cytokines like IL-2.

o Labeling of Target Cells: Label a target cancer cell line that is susceptible to NK cell-
mediated lysis (e.g., K562) with Calcein-AM.[17][22][23]

« Interferon Treatment of Effector Cells: Incubate the effector cells (PBMCs or purified NK
cells) with or without various concentrations of Interferon alfa-2c for a defined period (e.qg., 4-
24 hours).

o Co-culture: Mix the treated effector cells with the labeled target cells at different effector-to-
target (E:T) ratios in a 96-well plate.[22]

 Incubation: Incubate the co-culture for a few hours (typically 4 hours) to allow for target cell
lysis.

o Measurement of Dye Release: Centrifuge the plate and transfer the supernatant to a new
plate. Measure the fluorescence of the released Calcein-AM in the supernatant using a
fluorescence plate reader.[17][23]

o Data Analysis: The percentage of specific lysis is calculated using the formula: (% Specific
Lysis) = [(Experimental Release - Spontaneous Release) / (Maximum Release -
Spontaneous Release)] x 100. "Spontaneous release” is the fluorescence from target cells
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incubated with medium alone, and "maximum release" is the fluorescence from target cells
lysed with a detergent.

Immunomodulatory Effects: T Cell Cytokine Production
by Intracellular Staining and Flow Cytometry

This method assesses the effect of IFNa-2c on the ability of T cells to produce key cytokines
upon stimulation.

Principle: T cells are stimulated in the presence of a protein transport inhibitor, which causes
cytokines to accumulate within the cell. The cells are then fixed, permeabilized, and stained
with fluorescently labeled antibodies specific for the cytokines of interest and cell surface
markers. The percentage of T cells producing specific cytokines is then quantified by flow
cytometry.

Detailed Methodology:

¢ Isolation and Treatment of T Cells: Isolate T cells from PBMCs and culture them with or
without Interferon alfa-2c.

o T Cell Stimulation: Stimulate the T cells with a polyclonal activator (e.g., PMA and ionomycin,
or anti-CD3/CD28 antibodies) in the presence of a protein transport inhibitor (e.g., Brefeldin
A or Monensin) for several hours.[5][24]

o Surface Staining: Stain the cells with fluorescently labeled antibodies against T cell surface
markers (e.g., CD3, CD4, CD8) to identify different T cell subsets.[3]

o Fixation and Permeabilization: Fix the cells to preserve their morphology and then
permeabilize the cell membrane to allow antibodies to enter the cell.[5][25]

e Intracellular Staining: Stain the permeabilized cells with fluorescently labeled antibodies
specific for the cytokines of interest (e.g., IFN-y, TNF-a).[24][26]

o Flow Cytometry Analysis: Acquire the stained cells on a flow cytometer and analyze the data
to determine the percentage of CD4+ and CD8+ T cells that are positive for each cytokine.

Conclusion
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Interferon alfa-2c is a potent biological agent with a well-defined mechanism of action that
translates into significant antiviral, antiproliferative, and immunomodulatory effects. The Jak-
STAT signaling pathway is central to its function, leading to the expression of a vast array of
interferon-stimulated genes that orchestrate these diverse biological responses. The
experimental protocols detailed in this guide provide a framework for the robust in vitro
characterization of Interferon alfa-2c's activity, which is essential for both basic research and
the development of novel therapeutic applications. A thorough understanding of these
biological functions and the methodologies used to assess them is paramount for researchers,
scientists, and drug development professionals working with this important cytokine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Interferon-alpha-2C in the treatment of advanced hairy cell leukaemia. Results of a phase
[l trial - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 2. Interferon alfa-2c in chronic myelogenous leukemia (CML): hematologic, cytogenetic and
molecular-genetic response of patients with chronic phase CML previously resistant to
therapy with interferon gamma - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 3. med.virginia.edu [med.virginia.edu]
e 4. Interferon in the treatment of hairy cell leukemia - PubMed [pubmed.ncbi.nim.nih.gov]
e 5. creative-bioarray.com [creative-bioarray.com]

o 6. Comparative Analysis of Anti-Hepatitis C Virus Activity and Gene Expression Mediated by
Alpha, Beta, and Gamma Interferons - PMC [pmc.ncbi.nlm.nih.gov]

e 7. ascopubs.org [ascopubs.org]

¢ 8. Low-dose alpha-interferon treatment of chronic myeloid leukemia - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 9. Measurement of Natural Killer Cell-Mediated Cytotoxicity and Migration in the Context of
Hepatic Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.benchchem.com/product/b1178039?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/4080300/
https://pubmed.ncbi.nlm.nih.gov/4080300/
https://pubmed.ncbi.nlm.nih.gov/2121299/
https://pubmed.ncbi.nlm.nih.gov/2121299/
https://pubmed.ncbi.nlm.nih.gov/2121299/
https://med.virginia.edu/flow-cytometry-facility/wp-content/uploads/sites/170/2015/10/Intracellular-Cytokine-Staining-Protocol.pdf
https://pubmed.ncbi.nlm.nih.gov/3542183/
https://www.creative-bioarray.com/support/intracellular-cytokine-staining-protocol.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC136623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC136623/
https://ascopubs.org/doi/10.1200/JCO.1986.4.6.900
https://pubmed.ncbi.nlm.nih.gov/1536141/
https://pubmed.ncbi.nlm.nih.gov/1536141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7213054/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7213054/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

10. Calcein-Acetyoxymethyl Cytotoxicity Assay: Standardization of a Method Allowing
Additional Analyses on Recovered Effector Cells and Supernatants - PMC
[pmc.ncbi.nlm.nih.gov]

11. Alpha Interferon Induces Distinct Translational Control Programs To Suppress Hepatitis C
Virus RNA Replication - PMC [pmc.ncbi.nlm.nih.gov]

12. Frontiers | Recent Progress in Interferon Therapy for Myeloid Malignancies
[frontiersin.org]

13. Making pretty diagrams with GraphViz [steveliles.github.io]
14. m.youtube.com [m.youtube.com]
15. Effect of Alpha Interferon on the Hepatitis C Virus Replicon - PMC [pmc.ncbi.nlm.nih.gov]

16. Anti-proliferative effects of interferons on Daudi Burkitt lymphoma cells: induction of cell
differentiation and loss of response to autocrine growth factors - PubMed
[pubmed.ncbi.nim.nih.gov]

17. NK Cell Cytotoxicity Assays | Revvity [revvity.com]
18. medium.com [medium.com]
19. survivornet.com [survivornet.com]

20. Interferon enhances the expression of epstein-Barr virus early antigen in Daudi cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

21. devtoolsdaily.com [devtoolsdaily.com]

22. A Novel Method for Assessment of Natural Killer Cell Cytotoxicity Using Image Cytometry
- PMC [pmc.ncbi.nlm.nih.gov]

23. Cytotoxicity Assay - Calcein AM [protocols.io]
24. anilocus.com [anilocus.com]

25. Intracellular Flow Cytometry Staining Protocol: For the Detection of Intracellular
Cytokines and Other Intr... [protocols.io]

26. Intracellular Cytokine Staining | ORP Core Facilities | University of Arizona
[cores.arizona.edu]

To cite this document: BenchChem. [The Multifaceted Biological Functions of Interferon alfa-
2c: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178039/docs#the-multifaceted-biological-functions-
of-interferon-alfa-2c-a-technical-guide]

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC96238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC96238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC96238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC150642/
https://pmc.ncbi.nlm.nih.gov/articles/PMC150642/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.769628/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.769628/full
https://steveliles.github.io/making_pretty_diagrams_with_graphviz.html
https://m.youtube.com/watch?v=ZmxEt_OgVpg
https://pmc.ncbi.nlm.nih.gov/articles/PMC115097/
https://pubmed.ncbi.nlm.nih.gov/2439466/
https://pubmed.ncbi.nlm.nih.gov/2439466/
https://pubmed.ncbi.nlm.nih.gov/2439466/
https://www.revvity.com/ask/direct-nk-cell-killing
https://medium.com/@mhatrep/create-a-flowchart-using-graphviz-dot-4cadb033b40d
https://www.survivornet.com/clinical-trials/myeloproliferative-neoplasms/combination-chemotherapy-and-interferon-alfa-in-treating-patients-with-chronic-myelogenous-leukemia/
https://pubmed.ncbi.nlm.nih.gov/6178801/
https://pubmed.ncbi.nlm.nih.gov/6178801/
https://www.devtoolsdaily.com/blog/graphviz-examples/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4619620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4619620/
https://www.protocols.io/view/cytotoxicity-assay-calcein-am-6jphcmn
https://anilocus.com/intracellular-cytokine-staining-protocol/
https://www.protocols.io/view/Intracellular-Flow-Cytometry-Staining-Protocol-For-ez2bf8e
https://www.protocols.io/view/Intracellular-Flow-Cytometry-Staining-Protocol-For-ez2bf8e
https://cores.arizona.edu/facilities/flowcytometry/resources/intracellular-cytokine-staining
https://cores.arizona.edu/facilities/flowcytometry/resources/intracellular-cytokine-staining
https://www.benchchem.com/product/b1178039/docs#the-multifaceted-biological-functions-of-interferon-alfa-2c-a-technical-guide
https://www.benchchem.com/product/b1178039/docs#the-multifaceted-biological-functions-of-interferon-alfa-2c-a-technical-guide
https://www.benchchem.com/product/b1178039/docs#the-multifaceted-biological-functions-of-interferon-alfa-2c-a-technical-guide
https://www.benchchem.com/product/b1178039/docs#the-multifaceted-biological-functions-of-interferon-alfa-2c-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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